3-(4-methoxyphenoxy)-7-(2-oxo-2-phenylethoxy)-4H-chromen-4-one

• IUPAC Name: 3-(4-methoxyphenoxy)-7-phenacyloxychromen-4-one
• InChI: InChI=1S/C24H18O6/c1-27-17-7-9-18(10-8-17)30-23-15-29-22-13-19(11-12-20(22)24(23)26)28-14-21(25)16-5-3-2-4-6-16/h2-13,15H,14H2,1H3
• InChI Key: HSOPNKQYQDWYBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=COC3=C(C2=O)C=CC(=C3)OCC(=O)C4=CC=CC=C4
• Molecular Formula: C24H18O6
• Molecular Weight: 402.4 g/mol

Description

3-(4-methoxyphenoxy)-7-(2-oxo-2-phenylethoxy)-4H-chromen-4-one is a chemical compound that belongs to the class of flavones. It is commonly known as "Fisetin" and is found in various fruits and vegetables, including strawberries, apples, grapes, and onions. Fisetin has been extensively studied due to its potential therapeutic properties, including anti-inflammatory, anti-cancer, anti-diabetic, and neuroprotective effects.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Research on similar chromene compounds includes a convenient synthesis method that provides an efficient way to prepare chromenes with specific substitutions, indicating potential pathways for synthesizing compounds like 3-(4-methoxyphenoxy)-7-(2-oxo-2-phenylethoxy)-4H-chromen-4-one (Coelho et al., 1992).
• Phototransformation : Studies on the phototransformation of chromenones with specific substitutions reveal regioselective photocyclisation and dealkoxylation processes, which could offer insights into the light-induced behavior of 3-(4-methoxyphenoxy)-7-(2-oxo-2-phenylethoxy)-4H-chromen-4-one (Khanna et al., 2015).

Biological Activities and Applications

• Antimicrobial Activity : Compounds structurally related to 3-(4-methoxyphenoxy)-7-(2-oxo-2-phenylethoxy)-4H-chromen-4-one have been synthesized and evaluated for antimicrobial activity, showing significant antibacterial and antifungal effects. This suggests potential for similar chromene derivatives in antimicrobial applications (Mandala et al., 2013).
• Antioxidant Properties : Enzymatic polymerization studies involving methoxyphenol derivatives have demonstrated excellent antioxidant properties, indicating the potential of 3-(4-methoxyphenoxy)-7-(2-oxo-2-phenylethoxy)-4H-chromen-4-one in developing antioxidant agents (Zheng et al., 2013).

Material Science and Photodegradation

• Photodegradation Mechanisms : The stability and photodegradation mechanisms of conjugated polymers incorporating chromene units have been examined, which could provide insights into the environmental stability and longevity of materials derived from 3-(4-methoxyphenoxy)-7-(2-oxo-2-phenylethoxy)-4H-chromen-4-one in solar cells and other photonic applications (Neugebauer et al., 2000).